5-Amino-1-(6-Chloropyridazin-3-Yl)-1H-Pyrazole-4-Carbonitrile
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Description
“5-Amino-1-(6-Chloropyridazin-3-Yl)-1H-Pyrazole-4-Carbonitrile” is a chemical compound. It’s closely related to "Ethyl 5-amino-1-(6-chloropyridazin-3-yl)-1H-pyrazole-4-carboxylate" . The dihedral angle between the aromatic rings in this compound is 0.16° .
Synthesis Analysis
The synthesis of similar compounds has been accomplished by grinding 3-chloro-6-hydrazinopyridazine with differently substituted β-ketonitriles in the presence of p-toulenesulfonic acid as a catalyst . This process is environmentally benign and solvent-free .Molecular Structure Analysis
In the related compound “Ethyl 5-amino-1-(6-chloropyridazin-3-yl)-1H-pyrazole-4-carboxylate”, two S(6) ring motifs are formed due to intramolecular N-H⋯N and N-H⋯O hydrogen bonds . In the crystal, inversion dimers linked by pairs of N-H⋯N hydrogen bonds generate R22(14) [or R44(10) via the intramolecular hydrogen bonds] ring motifs .Chemical Reactions Analysis
The synthesis process involves the reaction of 3-chloro-6-hydrazinopyridazine with differently substituted β-ketonitriles . This reaction is facilitated by the use of p-toulenesulfonic acid as a catalyst .Properties
IUPAC Name |
5-amino-1-(6-chloropyridazin-3-yl)pyrazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN6/c9-6-1-2-7(14-13-6)15-8(11)5(3-10)4-12-15/h1-2,4H,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNKIHGNJVOKAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1N2C(=C(C=N2)C#N)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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